Frangulin B

Specification

• CAS No.: 14101-04-3
• Molecular Formula: C20H18O9
• Molecular Weight: 402.4 g/mol
• IUPAC Name: 3-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-1,8-dihydroxy-6-methylanthracene-9,10-dione
• Standard InChI: InChI=1S/C20H18O9/c1-8-2-10-14(12(22)3-8)17(25)15-11(16(10)24)4-9(5-13(15)23)29-19-18(26)20(27,6-21)7-28-19/h2-5,18-19,21-23,26-27H,6-7H2,1H3
• Standard InChI Key: AEQMIFRODRFTJF-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)O[C@H]4[C@@H]([C@](CO4)(CO)O)O
• SMILES: CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)OC4C(C(CO4)(CO)O)O
• Canonical SMILES: CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)OC4C(C(CO4)(CO)O)O

Introduction

Chemical Structure and Properties

Frangulin B is chemically known as 3-(D-Apio-β-D-furanosyloxy)-1,8-dihydroxy-6-methyl-9,10-anthracenedione. The molecular structure consists of an emodin backbone (an anthraquinone derivative) with an apiose sugar moiety attached at the 6-position. The systematic chemical name is 3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-1,8-dihydroxy-6-methylanthracene-9,10-dione.

The compound has the molecular formula C₂₀H₁₈O₉ and a molecular weight of 402.35 g/mol. Its exact mass is 402.095. The chemical structure can be represented by the SMILES notation: CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)O[C@H]4C@@HO.

Physical and Chemical Properties

Frangulin B exists as a solid at room temperature and exhibits specific physical properties that are important for its handling, storage, and application in research and industry. The table below summarizes the key physical and chemical properties of Frangulin B:

Property	Value
Molecular Formula	C₂₀H₁₈O₉
Molecular Weight	402.35 g/mol
CAS Number	14101-04-3
Physical State	Solid at room temperature
Density	1.645 g/cm³
Melting Point	193-200°C (Extrasynthese), 196°C (Invivochem)
Boiling Point	781.4°C at 760 mmHg
Flash Point	282.4°C
Solubility	Typically soluble in DMSO (e.g., 10 mM)
LogP	0.001
Hydrogen Bond Donor Count	5
Hydrogen Bond Acceptor Count	9
Rotatable Bond Count	3

The compound's relatively high melting point and low solubility in water are characteristic of many anthraquinone derivatives. These properties have implications for its extraction, purification, and formulation for biological studies or potential therapeutic applications.

Natural Sources and Occurrence

Frangulin B has been primarily isolated from plants belonging to the Rhamnaceae family, particularly species of the genus Rhamnus. The two most documented sources are Rhamnus formosana and Rhamnus libanotica. These plants have been used in traditional medicine for centuries, particularly for their laxative effects.

Distribution in Rhamnus Species

Rhamnus formosana, native to East Asia, contains significant amounts of Frangulin B along with other anthraquinone derivatives like emodin. Studies have shown that the bark of various Rhamnus species contains the highest concentration of anthraquinone glycosides, including Frangulin B.

The presence of Frangulin B in Rhamnus species is of particular interest because of the traditional use of these plants in herbal medicine. For instance, Frangula alnus Mill. (formerly known as Rhamnus frangula), commonly called alder buckthorn, has been used in various European and Asian traditional medicine systems for its laxative properties. While the search results don't explicitly mention Frangulin B in Frangula alnus, this plant is known to contain various anthraquinone derivatives, potentially including Frangulin B.

Extraction and Isolation

The isolation of Frangulin B from plant material typically involves extraction with organic solvents followed by various chromatographic techniques. The compound can be identified and quantified using high-performance liquid chromatography (HPLC) with standards of at least 95% purity. Modern analytical methods have facilitated more precise identification and quantification of Frangulin B in plant materials, contributing to better standardization of herbal preparations containing this compound.

Biological Activities

Frangulin B demonstrates several biological activities, with its effects on platelet function being the most extensively studied. This section details the current understanding of Frangulin B's biological properties based on available research.

Analytical Methods and Standardization

The accurate identification and quantification of Frangulin B are essential for both research purposes and potential commercial applications. Several analytical methods have been developed for the detection and quantification of Frangulin B in plant materials and standardized extracts.